molecular formula C17H16N2O2 B8303257 2-(2-methoxy-6-methyl-phenyl)-7-methyl-3H-quinazolin-4-one

2-(2-methoxy-6-methyl-phenyl)-7-methyl-3H-quinazolin-4-one

Cat. No.: B8303257
M. Wt: 280.32 g/mol
InChI Key: NFNUDVJHSDVGOB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(2-methoxy-6-methyl-phenyl)-7-methyl-3H-quinazolin-4-one is a useful research compound. Its molecular formula is C17H16N2O2 and its molecular weight is 280.32 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C17H16N2O2

Molecular Weight

280.32 g/mol

IUPAC Name

2-(2-methoxy-6-methylphenyl)-7-methyl-3H-quinazolin-4-one

InChI

InChI=1S/C17H16N2O2/c1-10-7-8-12-13(9-10)18-16(19-17(12)20)15-11(2)5-4-6-14(15)21-3/h4-9H,1-3H3,(H,18,19,20)

InChI Key

NFNUDVJHSDVGOB-UHFFFAOYSA-N

Canonical SMILES

CC1=CC2=C(C=C1)C(=O)NC(=N2)C3=C(C=CC=C3OC)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

N-(2-Cyano-5-methyl-phenyl)-2-methoxy-6-methyl-benzamide (25 g, 0.09 mol) was suspended in 500 mL EtOH, and 121.3 g of 33% aq. NaOH (1 mol, 11 equiv) was added. To this was added a 35% H2O2 solution (50 mL, 0.58 mol), and the reaction was heated to reflux. Additional H2O2 was added dropwise until the reaction mixture became clear. EtOH was removed under reduced pressure, and the precipitate formed was removed by filtration. The solution was acidified with acetic acid to pH 5, and the precipitate formed was collected by filtration. The precipitate was washed twice with water and once with diethyl ether. The product was purified over alumina using EtOAc/heptane (1:1) as an eluent. Another purification was performed, over silica gel with the same eluent to yield 2-(2-methoxy-6-methyl-phenyl)-7-methyl-3H-quinazolin-4-one (1.61 g).
Quantity
25 g
Type
reactant
Reaction Step One
Name
Quantity
121.3 g
Type
reactant
Reaction Step Two
Name
Quantity
50 mL
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
Quantity
500 mL
Type
solvent
Reaction Step Five

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